Cas no 143-03-3 (Octadecyl hydrogen sulfate)

Octadecyl hydrogen sulfate structure
Octadecyl hydrogen sulfate structure
Product name:Octadecyl hydrogen sulfate
CAS No:143-03-3
MF:C18H38O4S
MW:350.556925296783
CID:140499
PubChem ID:8912

Octadecyl hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

    • Sulfuric acid,monooctadecyl ester
    • octadecyl hydrogen sulfate
    • octadecyl hydrogen sulphate
    • Octadecylsulfate
    • OCTADECYLSULPHATE
    • sulfuric acid stearyl ester
    • Sulfuric acid hydrogen octadecyl ester
    • Sulfuric acid, monooctadecyl ester
    • J140.476H
    • CHEMBL405591
    • octadecyl hydrogen sulate
    • SCHEMBL41459
    • Q27236883
    • CHEBI:173347
    • 0K1H616V7H
    • EINECS 205-580-0
    • UNII-0K1H616V7H
    • DTXSID2042432
    • 143-03-3
    • OCTADECYL SULFATE
    • stearyl sulfate
    • n-octadecyl sulfate
    • octadecylsulfuric acid
    • NS00014050
    • monooctadecyl estersulfuric acid
    • Octadecyl hydrogen sulfate
    • Inchi: 1S/C18H38O4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-23(19,20)21/h2-18H2,1H3,(H,19,20,21)
    • InChI Key: HVWGGPRWKSHASF-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCOS(=O)(O)=O

Computed Properties

  • Exact Mass: 350.24924
  • Monoisotopic Mass: 350.24908086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 18
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8

Experimental Properties

  • PSA: 63.6

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